Cas no 1041593-92-3 (5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide
• CAS No: 1041593-92-3
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• MDL: MFCD11120446
• CID: 4569285
• PubChem ID: 29277557
• Update Time: 2025-06-12

5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide

• MDL： MFCD11120446
• Inchi： 1S/C10H14N2O3S/c1-15-9-5-2-7(11)6-10(9)16(13,14)12-8-3-4-8/h2,5-6,8,12H,3-4,11H2,1H3
• InChI Key： AICBVMMORRARCQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC2)(=O)=O)=CC(N)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide (CAS: 1041593-92-3)

5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide (CAS: 1041593-92-3) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the most notable findings in recent research is the compound's ability to act as a selective inhibitor of certain enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide exhibits potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and certain cancers. The study utilized X-ray crystallography and molecular docking to elucidate the binding mode of the compound, providing valuable insights for further drug optimization.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that 5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide possesses favorable bioavailability and metabolic stability, making it a promising candidate for further development. The study employed advanced analytical techniques, including LC-MS/MS, to characterize the compound's absorption, distribution, metabolism, and excretion (ADME) properties.

Another area of interest is the compound's potential application in combination therapies. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted the synergistic effects of 5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide when used in conjunction with established chemotherapeutic agents. The study reported enhanced efficacy in vitro and in vivo, suggesting that the compound could be used to improve the therapeutic outcomes of existing treatments.

Despite these promising findings, challenges remain in the clinical translation of 5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide. Issues such as off-target effects and formulation stability need to be addressed in future research. However, the compound's unique chemical structure and biological activity continue to make it a focal point for ongoing studies in the field of medicinal chemistry.

In conclusion, 5-amino-N-cyclopropyl-2-methoxybenzene-1-sulfonamide (CAS: 1041593-92-3) represents a versatile and promising molecule in the realm of drug discovery. Recent advancements have shed light on its mechanisms of action, pharmacokinetics, and therapeutic potential, paving the way for further exploration and development. Continued research efforts are expected to unlock new applications and optimize its efficacy for clinical use.